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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document outlines critical safety protocols and logistical plans for the handling and disposal of

Bromoethanol-d4. This guidance is designed to supplement, not replace, your institution's

standard operating procedures and a thorough review of the full Safety Data Sheet (SDS).

Hazard Assessment
Bromoethanol-d4 is a deuterated form of 2-Bromoethanol and should be handled with the

same precautions as its non-deuterated counterpart. It is classified as toxic if swallowed, in

contact with skin, or if inhaled, and causes severe skin burns and eye damage.[1][2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling Bromoethanol-d4.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton™).

Double gloving is

recommended.[5][6]

To prevent skin contact and

absorption. This compound is

toxic upon dermal contact.[1]

[2][3][4]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause severe eye

damage.[2][5]

Skin and Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

closed-toe shoes. A chemical-

resistant apron is advised for

larger quantities.[5][7]

To minimize skin exposure to

this corrosive and toxic

substance.[1][2]

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood.[2][5][8] If

a fume hood is not available, a

NIOSH-approved full-face

respirator with an organic

vapor cartridge is necessary.[2]

To prevent inhalation of toxic

vapors.[1][2][3][4]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of Bromoethanol-d4 from preparation to cleanup.

Preparation
Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for Bromoethanol-d4.

Don PPE: Put on all required PPE as detailed in the table above before entering the

designated handling area.

Prepare Fume Hood: Ensure the chemical fume hood is operational with the sash at the

appropriate working height. The work surface should be clean, uncluttered, and covered with
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absorbent, disposable bench paper.

Assemble Materials: Gather all necessary equipment (e.g., glassware, spatulas, solvents)

and place them inside the fume hood.

Handling
Equilibration: Before opening, allow the container of Bromoethanol-d4 to equilibrate to room

temperature to prevent condensation of atmospheric moisture.[9]

Inert Atmosphere: Whenever possible, handle the compound under an inert atmosphere

(e.g., nitrogen or argon) to prevent oxidation and contamination.[9]

Weighing: Carefully weigh the desired amount of Bromoethanol-d4 in a tared container

within the fume hood.

Dissolving and Transferring: If preparing a solution, slowly add the solvent to the compound

to avoid splashing. Use appropriate tools, such as a pipette or funnel, for all transfers to

prevent spills.

Cleanup
Decontamination: After the experiment, decontaminate all surfaces and equipment that may

have come into contact with the chemical. Use a suitable cleaning agent followed by a water

rinse.

Waste Segregation: All waste materials, including contaminated gloves, pipette tips, and

excess reagents, must be collected in a designated hazardous waste container.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed last.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of Bromoethanol-d4 and associated waste is crucial to ensure safety and

environmental compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect all liquid waste containing Bromoethanol-d4 in a clearly labeled,

sealed container for halogenated organic liquid waste. Do not mix with non-halogenated

waste.

Solid Waste: Collect any solid waste contaminated with Bromoethanol-d4 (e.g., absorbent

paper, contaminated gloves) in a sealed, labeled container for hazardous solid waste.

Disposal Service: All waste must be disposed of through a licensed professional waste

disposal service in accordance with local, state, and federal regulations.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Bromoethanol-d4.

Property Value

Molecular Formula C₂HD₄BrO[10]

Molecular Weight 128.99 g/mol [10]

Physical State Liquid[2]

Appearance Colorless to yellow liquid[2]

Density 1.763 - 1.819 g/mL[2]

Melting Point -80 °C (-112 °F)[2]

Boiling Point 149 - 150 °C (300 - 302 °F)[2]

Flash Point > 110 °C (> 230 °F)[2]

Vapor Pressure 3.2 hPa (2 mmHg) at 20 °C (68 °F)[2]

Water Solubility Soluble[2]

Storage Temperature 2-8°C (Refrigerated)[10]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Bromoethanol-
d4.
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Caption: A step-by-step workflow for the safe handling of Bromoethanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b032892?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/DLM-103-5/2-BROMOETHANOL%20%281%2C1%2C2%2C2-D4%2C%2098%25%29%20%2095%25%2B%20PURE%20-%20DLM-103%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC106922500&productDescription=2-BROMOETHANOL%2C+97%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10275~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:46:46~~2-Bromoethanol~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.ampri.com/chemical-protective-glove-type-a-size-8-black-solidsafety-chemv-full-buy-chemically-resistant-and-robust-bromine-butyl-work-glove-with-viton-outer-coating-as-ppe./081305-8
https://www.ampri.com/chemical-protective-glove-type-a-size-8-black-solidsafety-chemv-full-buy-chemically-resistant-and-robust-bromine-butyl-work-glove-with-viton-outer-coating-as-ppe./081305-8
https://www.ampri.com/chemical-protective-glove-type-a-size-8-black-solidsafety-chemv-full-buy-chemically-resistant-and-robust-bromine-butyl-work-glove-with-viton-outer-coating-as-ppe./081305-8
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_R_5_Bromo_Naproxen.pdf
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://clearsynth.com/product/bromoethanol-d4
https://www.benchchem.com/product/b032892#personal-protective-equipment-for-handling-bromoethanol-d4
https://www.benchchem.com/product/b032892#personal-protective-equipment-for-handling-bromoethanol-d4
https://www.benchchem.com/product/b032892#personal-protective-equipment-for-handling-bromoethanol-d4
https://www.benchchem.com/product/b032892#personal-protective-equipment-for-handling-bromoethanol-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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